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Compound of Interest |

Sodium tetrakis[3,5-
Compound Name: o
bis(trifluoromethyl)phenyl]borate

CAS No.: 79060-88-1

Cat. No.: B152891

. J

Sodium Tetrakis[3,5-bis(trifluoromethyl)phenyl]borate[1]

Executive Summary

Sodium tetrakis[3,5-bis(trifluoromethyl)phenyl]borate (NaBArF, or NaBArF24) represents
the "gold standard" source for the non-coordinating BArF~ anion.[1] Its utility in stabilizing
cationic transition metal catalysts, facilitating electrochemical processes, and driving
glycosylation reactions is undisputed.[1] However, its efficacy is frequently compromised by two
critical physical properties: extreme hygroscopicity and persistent impurities in commercial
batches.[1]

This guide moves beyond standard datasheets to address the practical "pain points" of using
NaBArF: distinguishing the tan, hydrated commercial grade from the white, anhydrous active
grade, and providing a self-validating protocol for rigorous drying.

Part 1: Molecular Architecture & Physicochemical
Profile[1]

The utility of NaBArF stems from the BArF anion's ability to delocalize negative charge over 24
fluorine atoms and a bulky aromatic framework, rendering it kinetically inert and weakly
coordinating.[1]
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Table 1: Core Physical Constants

Property Value | Description Notes

CAS Number 79060-88-1

Formula NaCszH12BF24

Molecular Weight 886.20 g/mol Anhydrous basis.[1]

Appearance (Pure)

White crystalline powder

High purity (>99%).[1]

Appearance (Crude)

Tan / Light Yellow solid

Indicates hydration or

triarylborane impurities.[1][2]

Melting Point

300-335 °C (Decomposes)

Do not use MP as a primary
purity check; decomposition

often precedes melting.[1]

Hygroscopicity

Extreme

Rapidly forms hydrates
(NaBArF[1] - xH20, typically x
= 2.5).[1][3]

Bulk Density

Low

Prone to static charging;
difficult to weigh accurately in
air.[1]

Part 2: Solubility & Solvation Dynamics

NaBArF exhibits a "inverted" solubility profile compared to simple inorganic salts.[1] The

lipophilic fluorinated shell facilitates solubility in medium-polarity organic solvents, while the

ionic core dictates its interaction with water.[1]

Table 2: Solubility Matrix (25°C)
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Solvent

Solubility

Operational Insight

Diethyl Ether (Et20)

High

Excellent for
extraction/synthesis.[1] Forms

etherates.[1]

Dichloromethane (DCM)

High

Preferred solvent for catalysis;
key for purification (see Part
3).[1]

THF

High

Solubilizes well but
coordinates strongly to Na*;

difficult to remove completely.

[1]

Water

Low / Insoluble

The salt is generally insoluble,
but the anion acts as a phase-

transfer agent.[1]

Used as antisolvents to

Hexanes / Pentane Insoluble o

precipitate the salt.[1]

Poor solubility unless heated;
Benzene / Toluene Low often used for azeotropic

drying.[1]

Diagram 1: Solubility Logic & Phase Transfer

The following diagram illustrates the polarity balance that dictates NaBArF's behavior in

biphasic systems.
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Caption: Solubility logic flow.[1][4][5][6] The fluorinated shell allows dissolution in polar organics
(DCM) but repels water and alkanes.[1]

Part 3: The Hydration Challenge & Drying Protocols

The Problem: Commercial NaBArF is rarely anhydrous.[1] It typically contains 1-5% water by
weight (approx.[1] 2.5 equivalents per Na*).[1] The sodium cation coordinates water tightly, and
standard vacuum drying at 60°C is ineffective.[1] Using hydrated NaBArF in organometallic
catalysis will kill water-sensitive catalysts (e.g., cationic Zirconium or Palladium species).[1]

The "Yakelis-Bergman" Purification Protocol

This method is the field-proven standard for converting "tan commercial” NaBArF into "white
reactive” NaBArF.[1]

Step 1: Impurity Removal (The Color Test) Commercial samples often appear tan due to
triarylborane impurities.[1]

e Suspend the crude tan solid in Dichloromethane (DCM).

e Chill the suspension to -30°C.
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« Filter the mixture. The colored impurities remain in the filtrate, while the pure NaBArF (less
soluble in cold DCM) is collected as a white solid.[1]

Step 2: Rigorous Dehydration[1][7]
¢ Place the white solid in a Schlenk flask or vacuum oven.

e Add P20s (Phosphorus Pentoxide) as a desiccant in a separate tray/vessel within the

system.[1]
e Heat to 115-120°C under high vacuum (< 0.1 Torr) for 12—24 hours.

o Note: Temperatures <100°C are insufficient to break the Na*-OH: dipole interaction.

Diagram 2: Purification & Drying Workflow
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Caption: The critical workflow to transform commercial tan hydrate into catalytic-grade
anhydrous white powder.

Part 4: Characterization & Validation Standards

Do not rely on the Certificate of Analysis (CoA) for water content.[1] You must validate it
yourself before critical experiments.
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NMR Spectroscopy (The Purity Fingerprint)[1]

e 1H NMR (Acetone-de or CD3CN):
o Aromatic protons: & ~7.5-7.8 ppm (Broad singlets).[1]

o Impurity Check: Look for sharp peaks indicating residual solvents (Et2O, THF) or non-
fluorinated aromatics.[1]

e 19F NMR:
o Single peak at 8 -62.5 ppm (relative to CFCI3).[1]
e 1B NMR:

o Single sharp peak at o -7.2 ppm (relative to BF3[1]-Et20).

The "Cp2ZrMe2" Water Titration (Expert Validation)

Standard Karl-Fischer titration is difficult with air-sensitive powders.[1] A superior method uses
Dimethylzirconocene (Cpz2ZrMez) as a spectroscopic water trap.[1]

e Protocol: Add a known amount of CpzZrMe: to your "dried" NaBArF in an NMR tube (THF-
ds).

e Mechanism: Cpz2ZrMe: reacts rapidly with residual water to release Methane (CH4) and form
a characteristic oxo-bridged dimer.[1]

e Readout: If you see a CHa peak (& 0.2 ppm) or the dimer signals in *H NMR, your NaBArF is
not dry.[1]

Part 5: Handling & Storage Safety[1]

» Static Hazard: Anhydrous NaBArF is extremely light and prone to static.[1] It will "fly" away
from spatulas.

o Mitigation: Use an antistatic gun (ZeroStat) or weigh inside a glovebox with an ionizer fan.

[1]
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Incompatibility:

o Strong Acids: Generates HBArF (Brookhart's Acid), which is unstable in the absence of
coordinating ethers.[1]

o Cationic Surfactants: Will precipitate immediately.[1]

Storage:

o Must be stored in a Glovebox or Desiccator.[1]

o Shelf-life is indefinite if kept dry; however, exposure to air for >10 minutes will revert it to
the hydrate.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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